molecular formula C5H7ClN2O B8742319 N-hydroxymethyl-4-chloro-3-methylpyrazole CAS No. 202842-95-3

N-hydroxymethyl-4-chloro-3-methylpyrazole

Cat. No.: B8742319
CAS No.: 202842-95-3
M. Wt: 146.57 g/mol
InChI Key: PEXMTQCPTOIQMB-UHFFFAOYSA-N
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Description

N-hydroxymethyl-4-chloro-3-methylpyrazole is a useful research compound. Its molecular formula is C5H7ClN2O and its molecular weight is 146.57 g/mol. The purity is usually 95%.
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Properties

CAS No.

202842-95-3

Molecular Formula

C5H7ClN2O

Molecular Weight

146.57 g/mol

IUPAC Name

(4-chloro-3-methylpyrazol-1-yl)methanol

InChI

InChI=1S/C5H7ClN2O/c1-4-5(6)2-8(3-9)7-4/h2,9H,3H2,1H3

InChI Key

PEXMTQCPTOIQMB-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C=C1Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

116 g (1.0 mol) of 4-chloro-3-methylpyrazole in 50 ml of methanol were dissolved in 100 g (1.0 mol) of formalin solution (30%) at room temperature. Water and methanol were then evaporated. The title compound remained as a white solid (yield 95%).
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116 g
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100 g
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reactant
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50 mL
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solvent
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Yield
95%

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